Methyl 1-methyl-4-(methylsulfanyl)-1H-pyrrole-2-carboxylate

• CAS No.: 86186-83-6
• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: methyl 1-methyl-4-methylsulfanylpyrrole-2-carboxylate
• InChI: InChI=1S/C8H11NO2S/c1-9-5-6(12-3)4-7(9)8(10)11-2/h4-5H,1-3H3
• InChI Key: FTWWKSZAWZVYMT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)OC)SC

Description

Methyl 1-methyl-4-(methylsulfanyl)-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C8H11NO2S and its molecular weight is 185.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Cyanothio-2-methoxycarbonyl-1-methylpyrrole (2.8 g, 14.3 mmol) is dissolved in 50 ml of methanol under nitrogen. Methyliodide (1.25 ml, 20 mmol) is added followed by 1.08 g (20 mmole) of sodium methoxide. After stirring for about 30 minutes at room temperature, the reaction mixture is concentrated to a paste and then diluted with 100 ml of ethylether. The resulting precipitate is filtered off and the filtrate concentrated to give an oil which is distilled at 100° to 104° at 0.25 mm-Hg to afford 2.2 g (86%) of 2-methoxycarbonyl-4-methylthio-1-methylpyrrole.